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Compound of Interest

Compound Name: Dioxosuccinic acid

CAS No.: 7580-59-8

Cat. No.: B1208137 Get Quote

An In-Depth Technical Guide to Dioxosuccinic Acid: Core Properties, Structure, and

Reactivity

Introduction
Dioxosuccinic acid, systematically known as 2,3-dioxobutanedioic acid, is a highly

functionalized organic compound with the molecular formula C₄H₂O₆.[1][2][3] Structurally, it is

classified as both an oxo dicarboxylic acid and an alpha-diketone, derived from a succinic acid

backbone where the two central carbon atoms are oxidized to carbonyl groups.[3][4][5] This

unique arrangement of functional groups—two carboxylic acids and two adjacent carbonyls—

imparts significant reactivity, making it a valuable intermediate in organic synthesis and a

subject of interest in fields ranging from food chemistry to materials science.

This guide provides a comprehensive technical overview of dioxosuccinic acid, designed for

researchers, scientists, and professionals in drug development. We will delve into its

fundamental properties, structural characteristics, spectroscopic signature, synthesis, and key

reactive pathways, offering field-proven insights into its behavior and application.
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The core structure of dioxosuccinic acid features a four-carbon chain with carboxylic acid

groups at both ends (C1 and C4) and ketone functionalities at the internal carbons (C2 and

C3).[3] This configuration makes the molecule highly polar and water-soluble.[1] One of its

most critical properties is its propensity to exist in equilibrium with its hydrated form,

dihydroxytartaric acid (C₄H₆O₈), where the ketone groups have added water molecules.[2] In

fact, the commercially available "dioxosuccinic acid hydrate" is typically the dihydroxytartaric

acid form.[2] This hydration is a key consideration in its reactivity and analysis, as many

reactions proceed as if from the dioxo form, even when starting with the hydrate.[2]

Core Physicochemical Data
Property Value Source

IUPAC Name 2,3-dioxobutanedioic acid

Synonyms
Dioxosuccinic acid,

Dioxobutanedioic acid
[4][6]

CAS Number 7580-59-8 [2][4]

Molecular Formula C₄H₂O₆ [2]

Molecular Weight 146.05 g/mol [1][4]

Density ~1.871 g/cm³ [1][7]

Boiling Point 446.5°C at 760 mmHg [1][7]

InChI Key
BLNNXYDKWOJQGK-

UHFFFAOYSA-N
[4][6]

Canonical SMILES C(=O)(C(=O)C(=O)O)C(=O)O [2][4][6]
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Caption: 2D structure of Dioxosuccinic Acid.

Caption: Hydration equilibrium with Dihydroxytartaric Acid.

Advanced Spectroscopic Characterization
Elucidating the structure of dioxosuccinic acid and its derivatives relies on a suite of

spectroscopic techniques. The choice of method is critical, as the compound's instability and

hydration equilibrium can influence the resulting data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: This is the most insightful NMR technique for this molecule. Distinct signals are

expected for the carbon skeleton. The carbonyl carbons (C=O) of the α-diketone would

typically appear in the 180-210 ppm range, while the carboxylic acid carbons (-COOH)

would also show characteristic shifts further downfield.[1]

¹H NMR: Direct ¹H NMR data for the anhydrous form is scarce.[1] This is due to its

instability and the rapid exchange of the acidic carboxylic protons with solvent. For its

hydrated form, dihydroxytartaric acid, signals for the hydroxyl protons would be

observable, though their position would be highly dependent on solvent and concentration.

Vibrational Spectroscopy (Infrared and Raman): IR and Raman spectroscopy are powerful

tools for identifying the key functional groups.[1]
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C=O Stretching: Strong, distinct absorption bands are expected. The carboxylic acid C=O

stretch typically appears around 1700-1725 cm⁻¹, while the α-diketone carbonyl stretch

would be in a similar region, potentially showing splitting due to coupling.

O-H Stretching: A very broad absorption band from 2500-3300 cm⁻¹ is characteristic of the

hydrogen-bonded O-H group in the carboxylic acid dimer.[1]

Mass Spectrometry (MS): MS is indispensable for confirming the molecular weight and

providing structural clues through fragmentation analysis.[1] Techniques like electrospray

ionization (ESI-MS) are suitable for this polar molecule. The molecular ion peak would

confirm the mass of 146.05 Da. Fragmentation patterns would likely involve the loss of water

(H₂O), carbon monoxide (CO), and carbon dioxide (CO₂), which are characteristic of

dicarboxylic acids and ketones.

Synthesis and Chemical Reactivity
Dioxosuccinic acid's utility stems from its high degree of functionality, which allows for a wide

range of chemical transformations.

Synthesis Methods
Oxidation of Tartaric Acid: A primary route to dioxosuccinic acid is the oxidation of tartaric

acid.[1][2][3] This process can occur naturally, such as in wine, or be induced in the

laboratory using suitable oxidizing agents.[1][2][3]

Oxidation of Succinic Acid: Traditional organic synthesis can involve the direct oxidation of

succinic acid or its derivatives using strong oxidizing agents.[5]

Biotechnological Production: Emerging sustainable methods include the microbial

fermentation of biomass, where specific bacteria or fungi can convert substrates into

dioxosuccinic acid under controlled conditions.[5]

Key Reactions
The reactivity of dioxosuccinic acid is dominated by its electrophilic carbonyl carbons and its

acidic carboxyl groups.
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Esterification: Dioxosuccinic acid serves as a precursor for dioxosuccinate esters.[1] The

reaction of its hydrated form, dihydroxytartaric acid, with an alcohol like ethanol in the

presence of an acid catalyst (e.g., hydrogen chloride) yields the corresponding diethyl

dioxosuccinate.[1][2] This reaction is a cornerstone of its synthetic utility.

Redox Reactions: The compound can readily participate in redox reactions.[1] Studies

involving its oxidation have provided insights into its degradation pathways, often measuring

the stoichiometric production of CO₂.[1]

"Ene" Reactions: Dialkyl dioxosuccinate esters are known to undergo "ene" reactions with

olefins, leading to addition products.[1] This reactivity highlights the versatility of its

derivatives in C-C bond formation.

Caption: Synthesis of Diethyl Dioxosuccinate.

Experimental Protocol: Synthesis of Diethyl
Dioxosuccinate
This protocol is based on the classic acid-catalyzed esterification of the hydrated form of

dioxosuccinic acid.[1][2]

Objective: To synthesize diethyl dioxosuccinate via the esterification of dihydroxytartaric acid.

Materials:

Dihydroxytartaric acid (or its disodium salt hydrate)

Absolute ethanol

Anhydrous hydrogen chloride (gas)

Anhydrous diethyl ether

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:
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Preparation: In a round-bottom flask equipped with a reflux condenser and a gas inlet tube,

suspend dihydroxytartaric acid in an excess of absolute ethanol.

Acid Catalysis: Bubble dry hydrogen chloride gas through the cooled ethanol suspension

until saturation is achieved. The causality here is critical: the anhydrous HCl acts as the

catalyst, protonating the carbonyl oxygen of the carboxylic acid, thereby making the carbonyl

carbon more electrophilic and susceptible to nucleophilic attack by the ethanol.

Reflux: Heat the reaction mixture to reflux for several hours. The elevated temperature drives

the equilibrium towards the ester product by facilitating the removal of water (Le Châtelier's

principle).

Work-up: After cooling, pour the reaction mixture into ice-cold water. The diethyl

dioxosuccinate product, being less polar than the starting materials, may separate as an oil

or be extracted.

Extraction: Extract the aqueous mixture with diethyl ether. The organic layer will contain the

desired ester.

Purification: Wash the combined organic extracts with a saturated sodium bicarbonate

solution to neutralize any remaining acid, followed by a brine wash. Dry the organic layer

over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

Final Product: The resulting crude product can be further purified by vacuum distillation to

yield pure diethyl dioxosuccinate.

Self-Validation: The success of the synthesis can be validated by spectroscopic analysis (NMR,

IR) of the final product, which should match the known spectra for diethyl dioxosuccinate, and

by its physical properties (boiling point).

Applications and Biological Context
While not a drug itself, dioxosuccinic acid's structural motifs and reactivity make it relevant to

several scientific and industrial domains.

Versatile Synthetic Building Block: Due to its multiple functional groups, it is a valuable

precursor for synthesizing more complex molecules, including various heterocyclic
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compounds that form the core of many pharmaceuticals.[5] It is also used in the production

of azo dyes like tartrazine.[3]

Wine Chemistry: Dioxosuccinic acid is a naturally occurring component in wine, arising

from the oxidation of tartaric acid.[1][2][3][5] Its presence and subsequent reactions can

contribute to the chemical evolution, stability, and sensory profile of aged wines.[3][5]

Potential Biological Activity: Research into the direct biological effects of dioxosuccinic acid
is limited. However, its structural similarity to key metabolites in the citric acid cycle, such as

oxaloacetic acid, suggests a potential to interact with metabolic pathways.[5] Some

preliminary studies have indicated possible antifungal and antibacterial properties, though

further investigation is required to validate these findings and elucidate any mechanisms of

action.[5]

Safety and Handling
Dioxosuccinic acid is classified as a hazardous substance. It is known to cause severe skin

burns and eye damage (H314).[1] All handling should be performed in a controlled laboratory

environment by trained personnel. Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, is mandatory. Researchers must consult the Safety Data

Sheet (SDS) for detailed handling, storage, and disposal information before use.

Conclusion
Dioxosuccinic acid is a highly reactive and synthetically important α-dicarbonyl compound. Its

core properties are defined by the interplay between its two carboxylic acid and two ketone

functionalities, leading to a rich chemistry dominated by its hydration equilibrium and

susceptibility to nucleophilic attack. For researchers, its value lies in its role as a versatile

precursor for esters and other complex organic molecules. Understanding its fundamental

structure, spectroscopic signatures, and reactive tendencies is crucial for leveraging its full

potential in organic synthesis, materials science, and potentially in the exploration of new

bioactive compounds.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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